Cas no 121364-85-0 (3H-1,3,4-Benzotriazepin-2-amine, N,3-dimethyl-5-phenyl-)

• Product name: 3H-1,3,4-Benzotriazepin-2-amine, N,3-dimethyl-5-phenyl-
• CAS No: 121364-85-0
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• CID: 1212647

3H-1,3,4-Benzotriazepin-2-amine, N,3-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,3,4-Benzotriazepin-2-amine, N,3-dimethyl-5-phenyl-

• Inchi： 1S/C16H16N4/c1-17-16-18-14-11-7-6-10-13(14)15(19-20(16)2)12-8-4-3-5-9-12/h3-11H,1-2H3,(H,17,18)
• InChI Key： OVPXIPZBDVLGHE-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(C2=CC=CC=C2)=NN(C)C=1NC

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 160-163 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 418.3±28.0 °C(Predicted)
• pka: 8.48±0.20(Predicted)